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Compound of Interest

Compound Name: Ac-Arg-Ser-Leu-Lys-AMC

CAS No.: 259176-76-6

Cat. No.: B1529492

Get Quote

Executive Safety Summary
Ac-Arg-Ser-Leu-Lys-AMC is a fluorogenic peptide substrate commonly used to assay serine

proteases (specifically Site-1 Protease/S1P). While the peptide chain itself poses minimal

toxicity, the released fluorophore (7-Amino-4-methylcoumarin, AMC) and the organic solvents

used for solubilization (DMSO/DMF) dictate specific disposal protocols.

Immediate Disposal Classification:

Unused Solid: Non-hazardous Chemical Waste (unless contaminated).

Stock Solution (>1 mM in DMSO/DMF): Non-Halogenated Organic Solvent Waste.

Assay Waste (Aqueous): Aqueous Chemical Waste (or Mixed Biohazard/Chemical Waste if

biological samples are present).

CRITICAL PROHIBITION: Do NOT dispose of stock solutions or concentrated organic residues

down the laboratory drain. This violates EPA prohibitions on "sewering" chemical waste [1].
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Hazard Assessment & Component Breakdown
To ensure valid disposal, we must deconstruct the reagent into its constituent hazards. This

follows the "Cradle-to-Grave" management principle required by RCRA regulations.
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Waste Stream Segregation Logic
The following decision tree illustrates the operational workflow for segregating Ac-Arg-Ser-
Leu-Lys-AMC waste. This logic prevents the creation of "Unknown" waste streams, which are

costly and dangerous to manage.
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Waste Generation: Ac-RSLK-AMC
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Figure 1: Decision matrix for segregating peptide substrate waste based on physical state and

solvent composition.

Detailed Disposal Protocols
Protocol A: Disposal of Solid/Lyophilized Powder
Use Case: Expired shipment or spilled powder.

PPE Requirement: Nitrile gloves, lab coat, safety glasses.[1] N95 mask recommended if

handling large quantities to prevent inhalation of AMC dust [2].

Containment: Do not sweep aggressively; this creates dust. Cover spills with a damp paper

towel to solubilize/trap the powder.

Packaging: Place the damp towel or the expired vial directly into a clear plastic waste bag.

Labeling: Affix a hazardous waste tag.

Chemical Name: "Peptide Substrate (Ac-Arg-Ser-Leu-Lys-AMC)"

Hazards: Irritant.[2]

Disposal: Place in the Solid Chemical Waste drum.

Protocol B: Disposal of Stock Solutions (DMSO/DMF)
Use Case: Discarding unused 10 mM stock solutions. Scientific Context: DMSO penetrates

skin and can carry the AMC fluorophore into the bloodstream. It is also combustible.

Segregation: Never mix DMSO stocks with oxidizing acids (e.g., Nitric Acid) or bleach, as

this can cause violent reactions.

Container: Use a High-Density Polyethylene (HDPE) or glass carboy labeled "Non-

Halogenated Organic Solvents."

Transfer: Pour the stock solution into the carboy using a funnel to prevent dripping.
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Rinsing: Rinse the empty stock vial with a small volume of acetone or ethanol and add the

rinsate to the same organic waste carboy.

Final Vial: Deface the label on the empty vial and place it in the glass recycling or solid waste

bin (depending on facility rules for "RCRA Empty" containers) [3].

Protocol C: Disposal of Post-Assay Reaction Mixtures
Use Case: 96-well plates containing diluted substrate + enzyme/cells.

Scenario 1: Purified Enzyme (No Biohazard)

Collection: Collect liquid from wells into a beaker designated for "Aqueous Chemical Waste."

pH Adjustment: Check pH. If neutral (pH 6-8), it is compatible with standard aqueous waste

streams.

Disposal: Pour into the Aqueous Chemical Waste carboy.

Note: Even though the DMSO concentration is low (<1%), the presence of the synthetic

fluorophore (AMC) usually precludes drain disposal in strictly regulated jurisdictions.

Scenario 2: Cell Lysates/Live Cells (Mixed Waste) Scientific Context: You must deactivate the

biological agent without creating a chemical hazard.

Deactivation: Add household bleach (sodium hypochlorite) to the wells to a final

concentration of 10%. Allow to sit for 20 minutes.

Warning: Ensure the assay buffer does not contain high concentrations of ammonia or

acids, which react with bleach.

Disposal: Once biological activity is neutralized, the mixture is chemically contaminated

aqueous waste. Dispose of it in the Aqueous Chemical Waste stream. Do not autoclave

organic solvents (DMSO) as this creates volatile hazardous vapors.

Emergency Procedures (Spills)
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Event Immediate Action Clean-up Protocol

Powder Spill Stop airflow (close hood sash).

Cover with wet paper towel.

Wipe up.[1][3][4][5] Place in

solid waste.

DMSO Stock Spill
Do not touch. DMSO

permeates gloves.

Double glove (Nitrile). Absorb

with vermiculite or absorbent

pads. Place pads in sealed

bag as Organic Waste.

Skin Contact
Remove contaminated

clothing.

Wash with soap and water for

15 minutes. Do not use

ethanol (enhances skin

absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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